N1-(2-(tert-butyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(2-chlorobenzyl)oxalamide

• IUPAC Name: N'-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N-[(2-chlorophenyl)methyl]oxamide
• InChI: InChI=1S/C18H21ClN4O4S/c1-18(2,3)23-15(12-9-28(26,27)10-14(12)22-23)21-17(25)16(24)20-8-11-6-4-5-7-13(11)19/h4-7H,8-10H2,1-3H3,(H,20,24)(H,21,25)
• InChI Key: UBSKEFYFNCINPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CS(=O)(=O)CC2=N1)NC(=O)C(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C18H21ClN4O4S
• Molecular Weight: 424.9 g/mol
• CAS No.: 899751-33-8

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a thieno[3,4-c]pyrazole ring and an oxalamide group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The thieno[3,4-c]pyrazole ring is a fused heterocyclic ring that contains sulfur and nitrogen atoms. The oxalamide group contains a carbonyl (C=O) group and an amide (NH2) group.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of chemical reactions. For example, the thieno[3,4-c]pyrazole ring can participate in electrophilic substitution reactions, and the oxalamide group can undergo hydrolysis.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. Generally, compounds with similar structures have good solubility in polar solvents due to the presence of polar functional groups.

Scientific Research Applications

Synthesis and Characterization

• Compounds incorporating the thiophene moiety and similar structures have been synthesized and characterized for their potential as anti-tumor agents. The structural design, including the use of tert-butyl groups and specific nitrogen configurations, allows for targeted applications in medicinal chemistry, particularly in developing treatments for conditions like hepatocellular carcinoma (S. M. Gomha, M. M. Edrees, & Farag M. A. Altalbawy, 2016) here.

Chemical Reactivity and Applications

• The reactivity of specific pyrazole and pyrazolone derivatives has been investigated for their potential in creating new nitrogen-containing heterocycles, which are of significant interest in organic synthesis and pharmaceutical research (Prasenjit Sau, A. Rakshit, A. Modi, Ahalya Behera, & B. Patel, 2018) here.

Applications in Catalysis and Polymerization

• Research into mixed-ligand cobalt complexes, including those with tert-butyl and similar substituents, has shown promising results in catalysis, particularly in the selective polymerization of butadiene to produce polybutadiene with high cis-1,4 selectivity. This has significant implications for the materials science field, especially in developing new synthetic rubbers and plastics (Wen Liu, Wei-Juan Pan, Peng Wang, Wei Li, Jingshan Mu, Gengsheng Weng, X. Jia, Dirong Gong, & Kuo‐Wei Huang, 2015) here.

Potential in Insecticidal Activities

• N-tert-butyl-N,N'-diacylhydrazines containing 1,2,3-thiadiazoles, structurally related to the compound , have been designed and synthesized, showing good insecticidal activities against specific pests. This suggests potential agricultural applications for structurally related compounds in developing environmentally benign pest regulators (Huan Wang, Zhikun Yang, Zhijin Fan, Qing-jun Wu, Youjun Zhang, Na Mi, Shouxin Wang, Zhengcai Zhang, Hai-bin Song, & Feng Liu, 2011) here.